Cas no 101596-22-9 (1H-1,2,4-Triazole, 3-phenyl-5-propyl-)
101596-22-9 structure
Product Name:1H-1,2,4-Triazole, 3-phenyl-5-propyl-
CAS No:101596-22-9
MF:C11H13N3
MW:187.241021871567
CID:1129576
Update Time:2024-07-27
1H-1,2,4-Triazole, 3-phenyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 3-phenyl-5-propyl-
- 1H-1,2,4-Triazole, 5-phenyl-3-propyl-
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- Inchi: 1S/C11H13N3/c1-2-6-10-12-11(14-13-10)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,12,13,14)
- InChI Key: OMSORBJZADTTLR-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CC=C2)=NC(CCC)=N1
Computed Properties
- Exact Mass: 187.11109
Experimental Properties
- Density: 1.109±0.06 g/cm3(Predicted)
- Melting Point: 71-72 °C
- Boiling Point: 370.8±25.0 °C(Predicted)
- PSA: 41.57
- pka: 10.18±0.40(Predicted)
1H-1,2,4-Triazole, 3-phenyl-5-propyl- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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